Cas no 2097935-59-4 (N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2097935-59-4
• MF: C₁₈H₂₄N₄O₂S₂
• MW: 392.538761138916
• CID: 5469336
• Update Time: 2025-05-30

N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C18H24N4O2S2/c1-12-18(13(2)22(5)20-12)26(23,24)19-10-16(21(3)4)15-11-25-17-9-7-6-8-14(15)17/h6-9,11,16,19H,10H2,1-5H3
• InChI Key： WMDMVBGZDQNGKE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C1=CSC2C=CC=CC1=2)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 392.13406837 g/mol
• Monoisotopic Mass: 392.13406837 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 392.5
• XLogP3: 2.6
• Topological Polar Surface Area: 104

Additional information on N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

N-[2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide: A Comprehensive Overview

The compound with CAS No 2097935-59-4, known as N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzothiophene moiety and a pyrazole sulfonamide group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in inflammation and oxidative stress. The benzothiophene ring, a heterocyclic structure with sulfur atoms, contributes to the compound's ability to interact with specific protein targets, thereby influencing cellular signaling processes. Meanwhile, the pyrazole sulfonamide group enhances the molecule's bioavailability and stability, making it suitable for systemic administration.

One of the most notable advancements in the research of this compound is its role in anti-inflammatory therapies. Preclinical studies have demonstrated that N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in neuroprotective applications. Research indicates that it can mitigate oxidative stress-induced neuronal damage by upregulating antioxidant enzymes such as glutathione peroxidase and superoxide dismutase. This makes it a compelling candidate for the development of treatments targeting neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the benzothiophene ring through sulfur-mediated cyclization and the subsequent coupling with the pyrazole sulfonamide group via nucleophilic substitution reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and electronic properties.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy in vivo. Researchers are exploring various strategies, including prodrug design and nanoparticle encapsulation, to improve its absorption and reduce potential off-target effects.

In conclusion, N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, position it as a valuable tool in drug discovery efforts targeting inflammation-related diseases and neurodegenerative disorders.